Cas no 681163-32-6 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide
• CAS No: 681163-32-6
• MF: C₂₀H₁₃N₃O₃S
• MW: 375.400522947311
• CID: 6410882
• PubChem ID: 4149356
• Update Time: 2025-10-30

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide
• AKOS024581236
• 2-(1,3-dioxoisoindolin-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide
• 681163-32-6
• 2-(1,3-dioxoisoindol-2-yl)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide
• Oprea1_177995
• F0536-0684
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide
• 2H-Isoindole-2-acetamide, 1,3-dihydro-N-8H-indeno[1,2-d]thiazol-2-yl-1,3-dioxo-

• Inchi： 1S/C20H13N3O3S/c24-16(10-23-18(25)13-7-3-4-8-14(13)19(23)26)21-20-22-17-12-6-2-1-5-11(12)9-15(17)27-20/h1-8H,9-10H2,(H,21,22,24)
• InChI Key： OWQKRNSMZKTLCH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC2C3=C(C=CC=C3)CC=2S1)=O

Computed Properties

• Exact Mass: 375.06776246g/mol
• Monoisotopic Mass: 375.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• pka: 8.00±0.20(Predicted)

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}acetamide

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide (CAS No. 681163-32-6)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide, with the CAS No. 681163-32-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the isoindole-1,3-dione and indeno[1,2-d]thiazole moieties, make it a promising candidate for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescent probe, aligning with current trends in targeted therapy and bioimaging technologies.

In recent years, the demand for heterocyclic compounds like 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide has surged due to their versatility in medicinal chemistry. The compound's acetamide linker and rigid polycyclic framework contribute to its ability to interact with biological targets, such as enzymes or receptors. This aligns with the growing focus on small-molecule therapeutics and precision medicine, topics frequently searched in academic and industrial databases. Its CAS No. 681163-32-6 is often queried alongside terms like "structure-activity relationship" and "synthetic methodology," reflecting its relevance in R&D.

From a synthetic perspective, the preparation of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The compound's solubility and stability under physiological conditions are critical parameters for its potential applications. Recent studies highlight its compatibility with green chemistry principles, a hot topic in sustainable pharmaceutical development. Researchers are also exploring its photophysical properties, which could pave the way for innovations in optoelectronic materials.

The pharmacological potential of CAS No. 681163-32-6 is another area of intense investigation. Preliminary studies suggest its bioisosteric properties may mimic natural ligands, making it valuable for drug repurposing strategies. This resonates with the increasing popularity of computational drug design and AI-driven molecule screening, frequently searched keywords in modern pharmacology. Additionally, its indeno-thiazole core is structurally analogous to fragments found in FDA-approved drugs, further boosting its appeal for hit-to-lead optimization campaigns.

In conclusion, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}acetamide represents a compelling case study at the intersection of chemical biology and materials science. Its CAS No. 681163-32-6 serves as a gateway to deeper explorations of its structure-property relationships and therapeutic potential. As the scientific community continues to prioritize multifunctional molecules, this compound is poised to remain a subject of cutting-edge research and innovation.